molecular formula C11H8FNO2 B8461564 6-Fluoro-8-methoxyquinoline-2-carbaldehyde

6-Fluoro-8-methoxyquinoline-2-carbaldehyde

Cat. No.: B8461564
M. Wt: 205.18 g/mol
InChI Key: NJPOECSILPUGRN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Fluoro-8-methoxyquinoline-2-carbaldehyde is a useful research compound. Its molecular formula is C11H8FNO2 and its molecular weight is 205.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H8FNO2

Molecular Weight

205.18 g/mol

IUPAC Name

6-fluoro-8-methoxyquinoline-2-carbaldehyde

InChI

InChI=1S/C11H8FNO2/c1-15-10-5-8(12)4-7-2-3-9(6-14)13-11(7)10/h2-6H,1H3

InChI Key

NJPOECSILPUGRN-UHFFFAOYSA-N

Canonical SMILES

COC1=C2C(=CC(=C1)F)C=CC(=N2)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 6-fluoro-8-methoxy-2-methylquinoline (500 mg, 2.62 mmol) in dioxane/water (5 mL/0.5 mL) at ambient temperature was added selenium dioxide (348 mg, 3.14 mmol) and the reaction was heated to reflux for 2-3 hours. After cooling, the reaction was filtered and the solids were washed with DCM. The filtrate was dried over MgSO4, filtered and concentrated under reduced pressure. The residue was purified by reverse phase chromatography (SP4, 25M, eluting with a gradient of water/ACN 100:0 to 0:100, 20 column volumes) to yield 6-fluoro-8-methoxyquinoline-2-carbaldehyde (423 mg, 78.8% yield) as a tan solid.
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
348 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One

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